Cas no 82590-43-0 (4-amino-5-phenylpentan-1-ol)

• Product Name: 4-amino-5-phenylpentan-1-ol
• CAS No: 82590-43-0
• Molecular Formula: C₁₁H₁₇NO
• Molecular Weight: 179.258783102036
• CID: 987985
• PubChem ID: 99992

4-amino-5-phenylpentan-1-ol Properties

Names and Identifiers

• 4-amino-5-phenylpentan-1-ol
• NSC 304581
• NSC304581
• Benzenepentanol, delta-amino-
• NSC-304581
• Z1198157366
• AKOS004120864
• delta-Aminobenzenepentanol
• AKOS022707539
• 82590-43-0
• BRN 4669478
• SCHEMBL8643653
• CHEMBL4547505
• EN300-132855

• InChIKey： ZUINCJZTERKRFJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17NO/c12-11(7-4-8-13)9-10-5-2-1-3-6-10/h1-3,5-6,11,13H,4,7-9,12H2
• SMILES： C1=CC=C(C=C1)CC(CCCO)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 179.131014166g/mol
• Heavy Atom Count: 13
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives